molecular formula C16H15FN2 B8384271 5-(4-Fluorophenyl)tryptamine

5-(4-Fluorophenyl)tryptamine

Cat. No. B8384271
M. Wt: 254.30 g/mol
InChI Key: BNJZHIVPOUJQHP-UHFFFAOYSA-N
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Description

5-(4-Fluorophenyl)tryptamine is a useful research compound. Its molecular formula is C16H15FN2 and its molecular weight is 254.30 g/mol. The purity is usually 95%.
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properties

Product Name

5-(4-Fluorophenyl)tryptamine

Molecular Formula

C16H15FN2

Molecular Weight

254.30 g/mol

IUPAC Name

2-[5-(4-fluorophenyl)-1H-indol-3-yl]ethanamine

InChI

InChI=1S/C16H15FN2/c17-14-4-1-11(2-5-14)12-3-6-16-15(9-12)13(7-8-18)10-19-16/h1-6,9-10,19H,7-8,18H2

InChI Key

BNJZHIVPOUJQHP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC3=C(C=C2)NC=C3CCN)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine LiAlH4 (2.66 g, 70.17 mmol) and dry THF (70.0 ml) and cool the suspension in an ice bath. Add dropwise a solution of 5-(4-fluorophenyl)-3-(2-nitrovinyl)-1H-indole (3.30 g, 11.69 mmol) in dry THF (30.0 ml). Heat to reflux. After 1 hour, cool to ambient temperature and stir. After 15 hours, quench with saturated Na2SO4 (100 ml/mol) and stir at ambient temperature. After 1 hour, filter, rinse the precipitate with THF, and evaporate the filtrate to residue. Chromatograph the residue on silica gel eluting with dichloromethane/2N NH3(methanol) (80/20) to give the title compound. Prepare the HCl salt in diethyl ether: mp>250° C. MS (ACPI): m/e 255.0 (M+1). Analysis for C16H16ClFN2: Calcd: C, 66.09; H, 5.55; N, 9.63; found: C, 65.78; H, 5.48; N, 9.58.
Quantity
2.66 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
5-(4-fluorophenyl)-3-(2-nitrovinyl)-1H-indole
Quantity
3.3 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

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